Cas no 1072944-66-1 (3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline)

• Product Name: 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline
• CAS No: 1072944-66-1
• MF: C₁₀H₄BrF₄NO
• MW: 310.042475700378
• MDL: MFCD11504911
• CID: 97839
• PubChem ID: 46739187
• Update Time: 2025-05-19

3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4-ol
• 3-bromo-6-fluoro-2-(trifluoromethyl)-1H-quinolin-4-one
• 3-bromo-6-fluoro-2-(trifluoromethyl)-4-Quinolinol
• 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline
• 4-Quinolinol,3-bromo-6-fluoro-2-(trifluoromethyl)-
• 1072944-66-1
• FT-0743978
• CS-0212132
• MFCD11504911
• AKOS015834382
• SB72154
• DTXSID10674812
• BS-23074
• 3-Bromo-6-fluoro-2-(trifluoromethyl)quinolin-4(1H)-one
• G71936
• DB-059599

• MDL： MFCD11504911
• Inchi： 1S/C10H4BrF4NO/c11-7-8(17)5-3-4(12)1-2-6(5)16-9(7)10(13,14)15/h1-3H,(H,16,17)
• InChI Key： MCCSZUCEZSMGAJ-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=C(C=CC=2NC=1C(F)(F)F)F)=O

Computed Properties

• Exact Mass: 308.94100
• Monoisotopic Mass: 308.94124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.833±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.059 g/l) (25 º C),
• PSA: 33.12000
• LogP: 3.86080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline

Introduction to 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline (CAS No. 1072944-66-1)

3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline, identified by the chemical formula CAS No. 1072944-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline class, a heterocyclic aromatic molecule known for its broad spectrum of biological activities. The structural features of 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline, particularly the presence of bromine, fluoro, hydroxyl, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. Among these derivatives, the introduction of halogen atoms and other functional groups can significantly modulate the biological activity and pharmacokinetic profile of the molecule. In the case of 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline, the bromine atom at the 3-position and the fluoro group at the 6-position are particularly noteworthy. These substituents are known to enhance binding affinity to biological targets, thereby improving the compound's efficacy.

The hydroxyl group at the 4-position adds another layer of complexity to the molecule's interactions with biological systems. Hydroxyl groups are often involved in hydrogen bonding, which can be crucial for stabilizing enzyme-substrate interactions or receptor binding. Additionally, the trifluoromethyl group at the 2-position is a common pharmacophore that can influence metabolic stability and lipophilicity. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of compounds like 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline. Computational methods such as molecular docking and virtual screening have been instrumental in identifying novel binding interactions between this compound and target proteins. For instance, studies have shown that derivatives of quinoline can interact with enzymes involved in DNA replication and repair, making them promising candidates for anticancer therapies.

In addition to its potential in oncology, 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline has shown promise in other therapeutic areas. Research indicates that quinoline derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of halogen atoms in this compound may enhance its ability to interact with these enzymes, potentially leading to more effective anti-inflammatory agents.

The synthesis of 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pre-existing quinoline derivatives followed by fluorination and hydroxylation at specific positions. The use of advanced catalytic systems has improved the efficiency of these reactions, allowing for scalable production of the compound.

One of the key challenges in working with 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline is its sensitivity to environmental conditions such as moisture and light. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers have developed novel encapsulation techniques that protect sensitive compounds from adverse environmental factors, ensuring their integrity during storage and transportation.

The pharmacokinetic properties of 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline are also under investigation. Studies have revealed that halogenated quinolines exhibit favorable solubility profiles, which can enhance oral bioavailability. Additionally, metabolic studies suggest that these compounds are metabolically stable enough to withstand enzymatic degradation in vivo, making them suitable for prolonged therapeutic use.

In conclusion, 3-Bromo-6-fluoro-4-hydroxy-2-trifluoromethylquinoline (CAS No. 1072944-66-1) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug discovery efforts aimed at treating various diseases, including cancer and inflammation-related disorders. As research continues to uncover new therapeutic potentials for quinoline derivatives, compounds like this one will play a crucial role in shaping future treatments.